Cas no 1934529-84-6 (4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine)

• Product Name: 4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine
• CAS No: 1934529-84-6
• MF: C₆H₇ClFN
• MW: 147.577883958817
• CID: 5247062
• Update Time: 2025-07-02

4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-3-fluoro-1,2-dihydro-2-methyl-
• 4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine

• Inchi： 1S/C6H7ClFN/c1-4-6(8)5(7)2-3-9-4/h2-4,9H,1H3
• InChI Key： ALASOHXREQQWON-UHFFFAOYSA-N
• SMILES： C1(C)NC=CC(Cl)=C1F

Additional information on 4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine

Comprehensive Overview of 4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine (CAS No. 1934529-84-6)

The compound 4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine (CAS No. 1934529-84-6) is a fluorinated and chlorinated derivative of dihydropyridine, a class of heterocyclic compounds with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the presence of both chloro and fluoro substituents, make it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridines and their derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The incorporation of 4-chloro-3-fluoro groups into the dihydropyridine scaffold has been explored for optimizing drug-like properties, such as lipophilicity and target binding affinity. This aligns with the growing trend in medicinal chemistry to leverage halogenated compounds for improved therapeutic efficacy. Searches for terms like "fluorinated heterocycles" and "chloro-fluoro pyridine synthesis" have spiked, reflecting the scientific community's focus on these motifs.

The synthesis of 4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine typically involves multi-step reactions, including halogenation and cyclization strategies. Advanced techniques like transition-metal-catalyzed cross-coupling and electrophilic fluorination are often employed to achieve high regioselectivity. These methods are frequently discussed in forums and publications, as evidenced by the popularity of queries such as "how to synthesize fluorinated dihydropyridines" and "applications of chloro-fluoro pyridines." The compound's stability under physiological conditions also makes it a candidate for probing biochemical pathways.

From an industrial perspective, CAS No. 1934529-84-6 is gaining traction as a building block for functional materials. Its electron-withdrawing substituents (-Cl and -F) contribute to tunable electronic properties, relevant in organic electronics and catalysis. Sustainability-conscious manufacturers are investigating greener synthetic routes, responding to search trends like "eco-friendly halogenation methods." Additionally, the compound's potential in crop protection aligns with the agrochemical sector's need for novel pesticide intermediates with lower environmental impact.

Analytical characterization of 4-chloro-3-fluoro-2-methyl-1,2-dihydropyridine relies heavily on NMR, LC-MS, and X-ray crystallography. Researchers often seek "spectral data for dihydropyridine derivatives" to validate purity and structure. The compound's methyl group at the 2-position introduces steric considerations, influencing its reactivity—a topic explored in computational chemistry studies. This interplay between structure and function is a recurring theme in academic discussions, mirrored by searches for "steric effects in halogenated pyridines."

Looking ahead, the versatility of 1934529-84-6 positions it as a key player in interdisciplinary research. Whether in designing next-generation pharmaceuticals or advanced materials, its chloro-fluoro-methyl architecture offers a robust platform for innovation. As the scientific community prioritizes structure-activity relationships and sustainable synthesis, this compound is poised to remain at the forefront of chemical research and development.